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Compound of Interest

Compound Name: BI 99179

Cat. No.: B606103 Get Quote

Essential Safety and Handling Guide for BI 99179
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of the potent and selective Fatty Acid Synthase

(FASN) inhibitor, BI 99179.

This document provides critical safety and logistical information to ensure the safe and effective

use of BI 99179 in a laboratory setting. Adherence to these guidelines is essential for

personnel safety and to maintain the integrity of the compound.

Hazard Identification and Safety Precautions
BI 99179 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Appropriate personal protective equipment (PPE) and handling procedures must be

employed at all times to mitigate exposure risks.

Hazard Classification Precautionary Statement

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed.[1]

Acute aquatic toxicity (Category 1) H400: Very toxic to aquatic life.[1]

Chronic aquatic toxicity (Category 1)
H410: Very toxic to aquatic life with long lasting

effects.[1]
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Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling BI 99179. The

following PPE should be used to prevent contact and inhalation:

Protection Type Recommended Equipment

Eye Protection Safety goggles with side-shields.[1]

Hand Protection Protective gloves (e.g., nitrile).[1][2]

Skin and Body Protection Impervious clothing, such as a lab coat.[1]

Respiratory Protection

A suitable respirator should be used, especially

when handling the powder form or creating

aerosols.[1]

Operational Plan for Safe Handling
Follow these procedural steps to ensure the safe handling of BI 99179 from receipt to disposal.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, well-ventilated area, away from

direct sunlight and ignition sources.[1]

Recommended storage temperatures are -20°C for the powder and -80°C for solutions in

solvent.[1]

2. Preparation of Solutions:

All handling of the solid compound and preparation of solutions should be conducted in a

designated area with appropriate exhaust ventilation, such as a fume hood.[1][3]

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke in the handling area.[1][4]
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Wash hands thoroughly after handling.[1][4]

3. In Case of Exposure or Spill:

If Swallowed: Call a poison center or doctor if you feel unwell and rinse your mouth.[1]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

removing contact lenses if present. Seek prompt medical attention.[4]

Skin Contact: Thoroughly rinse the affected skin with water and remove contaminated

clothing.[1][4]

Spills: For small spills, collect the spillage using appropriate absorbent material. For larger

spills, follow established laboratory protocols for hazardous material cleanup. Avoid release

into the environment.[1]

Disposal Plan
Proper disposal of BI 99179 and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Dispose of contents and containers to an approved waste disposal plant in accordance with

federal, state, and local regulations.[1][5]

Do not allow the product to enter drains, water courses, or the soil.[1]

For unused or expired medicine where a take-back program is not available, mix the

compound with an unappealing substance like cat litter or used coffee grounds, place it in a

sealed plastic bag, and dispose of it in the trash.[6][7]

Visualizing Safe Handling Workflow
The following diagram illustrates the key stages of the safe handling workflow for BI 99179.
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Caption: Workflow for Safe Handling of BI 99179.

Signaling Pathway of BI 99179
BI 99179 is a potent and selective inhibitor of Fatty Acid Synthase (FASN), a key enzyme in the

de novo synthesis of fatty acids. By inhibiting FASN, BI 99179 disrupts lipid metabolism, which

is often upregulated in various diseases, including cancer.
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Caption: Inhibition of FASN by BI 99179.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling BI 99179].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606103#personal-protective-equipment-for-handling-
bi-99179]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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